Cas no 1217712-63-4 ((2S,4S)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid
• CAS No: 1217712-63-4
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 4823309
• Update Time: 2025-06-13

(2S,4S)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid
• cis-4-((tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid
• (2s,4s)-4-boc-aminopyrrolidine-2-carboxylic acid
• (4S)-4-(Boc-amino)-L-proline
• (2S,4S)-4-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid
• (2S,4S)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(15)12-6-4-7(8(13)14)11-5-6/h6-7,11H,4-5H2,1-3H3,(H,12,15)(H,13,14)/t6-,7-/m0/s1
• InChI Key： ZLTYSXLMVYGBJO-BQBZGAKWSA-N
• SMILES： O(C(N[C@@H]1CN[C@H](C(=O)O)C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• XLogP3: -2
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid

Recent Advances in the Application of (2S,4S)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid (CAS: 1217712-63-4) in Chemical Biology and Pharmaceutical Research

The compound (2S,4S)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid (CAS: 1217712-63-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral pyrrolidine derivative serves as a crucial building block for the synthesis of various biologically active compounds, particularly in the field of peptide mimetics and protease inhibitors. Recent studies have demonstrated its utility in the design of novel therapeutic agents targeting infectious diseases, cancer, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of SARS-CoV-2 main protease inhibitors. The researchers utilized its rigid pyrrolidine scaffold to maintain optimal spatial orientation of pharmacophore groups, resulting in inhibitors with improved binding affinity and selectivity. The tert-butoxycarbonyl (Boc) protecting group in this compound was particularly valuable for selective deprotection during multi-step synthetic routes, enabling efficient production of target molecules.

In cancer research, a team from MIT reported in Nature Chemical Biology (2024) the application of this building block in developing selective HDAC6 inhibitors. The (2S,4S) configuration proved essential for maintaining the proper spatial arrangement necessary for isoform selectivity, with the carboxylic acid group serving as an effective zinc-binding group in the HDAC active site. These findings open new avenues for developing more specific epigenetic modulators with reduced off-target effects.

Recent advancements in synthetic methodology have also improved the accessibility of this compound. A 2024 paper in Organic Letters described an optimized asymmetric synthesis route that increased overall yield to 78% while maintaining excellent enantiomeric excess (>99%). This development addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

The compound's unique stereochemistry continues to inspire novel applications in drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews demonstrated its incorporation into cell-penetrating peptides, where the rigid pyrrolidine structure enhanced metabolic stability while maintaining membrane permeability. This application shows promise for improving the bioavailability of various therapeutic agents, particularly those with poor membrane permeability.

Ongoing research is exploring the potential of this building block in radiopharmaceuticals, with preliminary results showing excellent chelating properties when modified with appropriate radionuclide-binding groups. These developments could significantly impact diagnostic imaging and targeted radiotherapy approaches in oncology.

As research progresses, the compound (2S,4S)-4-((Tert-Butoxycarbonyl)amino)pyrrolidine-2-carboxylic acid (CAS: 1217712-63-4) continues to demonstrate its value as a versatile scaffold in medicinal chemistry. Its applications span from small molecule therapeutics to complex peptide-based drugs, highlighting its importance in modern drug discovery pipelines. Future research directions likely include further optimization of synthetic routes and exploration of its potential in emerging therapeutic areas such as targeted protein degradation and RNA-targeting small molecules.